![molecular formula C17H20N2O2 B5013537 1-(2-furoyl)-4-(2-phenylethyl)piperazine](/img/structure/B5013537.png)
1-(2-furoyl)-4-(2-phenylethyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-furoyl)-4-(2-phenylethyl)piperazine (FEPP) is a chemical compound that has been the subject of scientific research due to its potential pharmacological properties. FEPP is a piperazine derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied to understand its potential use in the field of medicine.
Mechanism of Action
1-(2-furoyl)-4-(2-phenylethyl)piperazine has been shown to interact with various receptors in the body, including the serotonin receptor and the dopamine receptor. This compound has also been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE-4), which are involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. Research has shown that this compound can reduce inflammation, inhibit tumor growth, and improve cardiovascular function. This compound has also been shown to have anxiolytic effects, reducing anxiety and stress in animal models.
Advantages and Limitations for Lab Experiments
One advantage of 1-(2-furoyl)-4-(2-phenylethyl)piperazine is its potential as a therapeutic agent for various diseases. This compound has been shown to have a number of pharmacological properties that make it a promising candidate for drug development. However, this compound has limitations in terms of its solubility and stability, which may affect its efficacy and bioavailability.
Future Directions
There are several future directions for research on 1-(2-furoyl)-4-(2-phenylethyl)piperazine. One area of interest is the development of this compound-based drugs for the treatment of inflammation, cancer, and cardiovascular disease. Another area of interest is the study of this compound's effects on the central nervous system, particularly its potential use as an anxiolytic agent. Additionally, research may focus on improving the solubility and stability of this compound to enhance its therapeutic potential.
Synthesis Methods
1-(2-furoyl)-4-(2-phenylethyl)piperazine can be synthesized through a multistep pathway that involves the reaction of 2-furoyl chloride with 2-phenylethylamine to form this compound hydrochloride. This intermediate product can then be treated with sodium hydroxide to obtain the final product, this compound.
Scientific Research Applications
1-(2-furoyl)-4-(2-phenylethyl)piperazine has been studied for its potential use in the treatment of various diseases. Research has shown that this compound has anti-inflammatory, anti-tumor, and anti-anxiety properties. This compound has also been shown to have a positive effect on the cardiovascular system and has been studied as a potential treatment for hypertension.
properties
IUPAC Name |
furan-2-yl-[4-(2-phenylethyl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O2/c20-17(16-7-4-14-21-16)19-12-10-18(11-13-19)9-8-15-5-2-1-3-6-15/h1-7,14H,8-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQANXSPRTSCPNA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCC2=CC=CC=C2)C(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.